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molecular formula C16H16N2O2 B1662547 beta-Ccb CAS No. 84454-35-3

beta-Ccb

Cat. No. B1662547
CAS RN: 84454-35-3
M. Wt: 268.31 g/mol
InChI Key: WGNGIELOOKACSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08772311B2

Procedure details

Compound 17 (2.1 g, 10 mmol), NaOH (0.8 g, 20 mmol), n-butanol (100 ml) and thionyl chloride (5 ml) were added into a 250 ml round-bottom flask. The mixture was refluxed for 6 h. Excessive n-butanol was then removed in reduced pressure. The residues were dissolved in water followed by the addition of ethyl acetate. While being stirred, the mixture was adjusted to pH 8 with NaHCO3 solution. The organic layer was isolated. The aqueous phase was extracted with ethyl acetate. The organic phases were combined, washed with water and brine, dried over anhydrous sodium sulfate, decolorized with activated carbon and concentrated in vacuum. The residues were dissolved in ethyl acetate, and purified by silica gel column chromatography with ethyl acetate as the eluent, the recrystallized with ethyl ether/petroleum ether (2:5) to afford white needle crystals (1.8 g, 67%), and mp 211-212° C. (reference [1]: 210-211° C.).
Name
Compound 17
Quantity
2.1 g
Type
reactant
Reaction Step One
Name
NaOH
Quantity
0.8 g
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
5 mL
Type
reactant
Reaction Step One
Name
n-butanol
Quantity
100 mL
Type
solvent
Reaction Step One
Name
crystals
Yield
67%

Identifiers

REACTION_CXSMILES
[CH:1]1[C:13]2[NH:12][C:11]3[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=3)[C:5]=2[CH:4]=[C:3]([C:14]([OH:16])=[O:15])[N:2]=1.[OH-].[Na+].S(Cl)(Cl)=O>C(O)CCC>[CH:1]1[C:13]2[NH:12][C:11]3[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=3)[C:5]=2[CH:4]=[C:3]([C:14]([O:16][CH2:14][CH2:3][CH2:4][CH3:5])=[O:15])[N:2]=1 |f:1.2|

Inputs

Step One
Name
Compound 17
Quantity
2.1 g
Type
reactant
Smiles
C1=NC(=CC=2C3=CC=CC=C3NC12)C(=O)O
Name
NaOH
Quantity
0.8 g
Type
reactant
Smiles
[OH-].[Na+]
Name
thionyl chloride
Quantity
5 mL
Type
reactant
Smiles
S(=O)(Cl)Cl
Name
n-butanol
Quantity
100 mL
Type
solvent
Smiles
C(CCC)O

Conditions

Stirring
Type
CUSTOM
Details
While being stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for 6 h
Duration
6 h
CUSTOM
Type
CUSTOM
Details
Excessive n-butanol was then removed in reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
The residues were dissolved in water
ADDITION
Type
ADDITION
Details
followed by the addition of ethyl acetate
CUSTOM
Type
CUSTOM
Details
The organic layer was isolated
EXTRACTION
Type
EXTRACTION
Details
The aqueous phase was extracted with ethyl acetate
WASH
Type
WASH
Details
washed with water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuum
DISSOLUTION
Type
DISSOLUTION
Details
The residues were dissolved in ethyl acetate
CUSTOM
Type
CUSTOM
Details
purified by silica gel column chromatography with ethyl acetate as the eluent
CUSTOM
Type
CUSTOM
Details
the recrystallized with ethyl ether/petroleum ether (2:5)

Outcomes

Product
Name
crystals
Type
product
Smiles
C1=NC(=CC=2C3=CC=CC=C3NC12)C(=O)OCCCC
Measurements
Type Value Analysis
AMOUNT: MASS 1.8 g
YIELD: PERCENTYIELD 67%
YIELD: CALCULATEDPERCENTYIELD 134.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.